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Compound of Interest

Compound Name: cis-ent-Tadalafil-d3

Cat. No.: B589109 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling cis-ent-Tadalafil-d3. The following procedures are

designed to ensure the safe handling and disposal of this potent pharmaceutical compound in

a laboratory setting.

Compound Identification and Hazard Overview

Identifier Value

Compound Name cis-ent-Tadalafil-d3

CAS Number 171596-28-4 (for non-deuterated Tadalafil)

Molecular Formula C₂₂H₁₆D₃N₃O₄

Hazard Statement
Potent pharmaceutical ingredient. Handle with

caution.

Note: As a deuterated analog of Tadalafil, cis-ent-Tadalafil-d3 is presumed to have a similar

toxicological profile. Tadalafil is a potent compound, and appropriate precautions for handling

such substances should be followed.[1]
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The following PPE is mandatory when handling cis-ent-Tadalafil-d3 to minimize exposure and

ensure personal safety.

Equipment Specification Purpose

Gloves
Double-gloving with nitrile

gloves
Prevents skin contact.

Lab Coat Disposable, with tight cuffs
Protects clothing and skin from

contamination.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and airborne particles.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Prevents inhalation of the

powdered compound.

Shoe Covers Disposable

Prevents tracking of

contaminants outside the work

area.

Operational Plan: Handling and Weighing
Handling potent compounds like cis-ent-Tadalafil-d3 requires a controlled environment to

prevent exposure and cross-contamination.[2][3] All operations should be performed within a

certified chemical fume hood or a glove box.

Step-by-Step Weighing Procedure:

Preparation of the Work Area:

Ensure the chemical fume hood or glove box is clean and certified.

Cover the work surface with disposable bench paper.

Gather all necessary equipment: anti-static weighing dish, spatulas, and pre-labeled vials.

Donning PPE:
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Put on all required PPE in the correct order: shoe covers, lab coat, inner gloves, respirator,

eye protection, and outer gloves.

Weighing the Compound:

Carefully transfer the desired amount of cis-ent-Tadalafil-d3 from the stock container to

an anti-static weighing dish using a clean spatula.

Minimize the generation of dust.

Record the weight.

Transfer and Solubilization:

Transfer the weighed powder into a pre-labeled vial.

Add the appropriate solvent to the weighing dish to rinse any residual powder and transfer

the rinse to the vial.

Add the remaining solvent to the vial to achieve the desired concentration.

Cap the vial securely.

Post-Handling:

Wipe down the spatula and any contaminated surfaces with a suitable deactivating

solution or solvent.

Dispose of all contaminated disposables (bench paper, gloves, weighing dish) in the

designated hazardous waste container.

Doffing PPE:

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

Experimental Workflow for Handling cis-ent-Tadalafil-d3
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Caption: Workflow for safe handling of cis-ent-Tadalafil-d3.
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Disposal Plan
Proper disposal of cis-ent-Tadalafil-d3 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Stream Disposal Procedure

Solid Waste (unused compound, contaminated

disposables)

Place in a clearly labeled, sealed hazardous

waste container. The container should be

marked "Hazardous Waste: Potent

Pharmaceutical Compound." Arrange for

disposal through a licensed hazardous waste

disposal company, likely via incineration.[4]

Liquid Waste (solutions containing the

compound)

Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain. The label

should include the compound name and solvent.

Dispose of through a licensed hazardous waste

disposal company.

Sharps (contaminated needles, etc.)
Place in a designated sharps container and

dispose of as hazardous waste.

Logical Relationship for Disposal
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Caption: Disposal pathway for cis-ent-Tadalafil-d3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b589109#personal-protective-equipment-for-handling-
cis-ent-tadalafil-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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